![molecular formula C13H8BrFN2O3 B5764414 4-bromo-N-(4-fluoro-3-nitrophenyl)benzamide](/img/structure/B5764414.png)
4-bromo-N-(4-fluoro-3-nitrophenyl)benzamide
Overview
Description
4-bromo-N-(4-fluoro-3-nitrophenyl)benzamide, also known as BFN, is a synthetic compound that has gained considerable attention in the scientific community due to its potential as a research tool. BFN is a member of the benzamide family of compounds, which have been shown to exhibit a wide range of biological activities. In
Mechanism of Action
The mechanism of action of 4-bromo-N-(4-fluoro-3-nitrophenyl)benzamide is not fully understood, but it is believed to work by binding to specific proteins or enzymes and altering their activity. This can lead to changes in cellular signaling pathways and ultimately affect cellular function.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the activity of several enzymes, including tyrosine kinases and proteases. This compound has also been shown to induce apoptosis, or programmed cell death, in certain types of cancer cells. Additionally, this compound has been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One advantage of using 4-bromo-N-(4-fluoro-3-nitrophenyl)benzamide in lab experiments is its high purity and stability. This compound is also relatively easy to synthesize, making it readily available for research purposes. However, one limitation of using this compound is its potential toxicity, which may limit its use in certain experiments or applications.
Future Directions
There are several potential future directions for research involving 4-bromo-N-(4-fluoro-3-nitrophenyl)benzamide. One area of interest is the development of this compound-based drugs for the treatment of cancer and other diseases. Additionally, this compound could be used as a tool for studying protein-protein interactions and cellular signaling pathways. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in scientific research.
Conclusion
In conclusion, this compound is a synthetic compound with a wide range of potential applications in scientific research. Its high purity and stability make it an attractive tool for studying cellular function and developing new drugs. While further research is needed to fully understand the mechanism of action and potential applications of this compound, it is clear that this compound has significant potential for advancing our understanding of cellular biology.
Scientific Research Applications
4-bromo-N-(4-fluoro-3-nitrophenyl)benzamide has been shown to have a wide range of potential applications in scientific research. It has been used as a fluorescent probe for imaging cellular structures, as well as a tool for studying protein-protein interactions. This compound has also been shown to inhibit the activity of certain enzymes, making it a potential drug candidate for the treatment of diseases such as cancer and Alzheimer's.
properties
IUPAC Name |
4-bromo-N-(4-fluoro-3-nitrophenyl)benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8BrFN2O3/c14-9-3-1-8(2-4-9)13(18)16-10-5-6-11(15)12(7-10)17(19)20/h1-7H,(H,16,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CGWFZXBCHIAJNY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)NC2=CC(=C(C=C2)F)[N+](=O)[O-])Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8BrFN2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.12 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
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Synthesis routes and methods II
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